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Compound of Interest

Compound Name: Coumarin 314T

Cat. No.: B053786 Get Quote

For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive overview of the laser-grade fluorescent dye, Coumarin 314T. It details its

properties, commercial suppliers, and key experimental applications, with a focus on its use in

laser systems and cellular imaging.

Core Properties of Coumarin 314T
Coumarin 314T, with the CAS number 113869-06-0, is a highly efficient and stable laser dye.

[1][2] Its chemical formula is C22H27NO4, and it has a molecular weight of 369.45 g/mol .[1][2]

This dye is known for its strong absorption in the blue region of the spectrum and its intense

green fluorescence, making it a valuable tool in various scientific applications.

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and spectroscopic properties of

Coumarin 314T. This data is essential for optimizing its use in experimental setups.

Property Value Reference

CAS Number 113869-06-0 [1][2]

Molecular Formula C22H27NO4 [1][2]

Molecular Weight 369.45 g/mol [1][2]

Melting Point 125-127 °C [1]
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Spectroscopic

Property
Value Solvent Reference

Absorption Maximum

(λmax)
~450 nm Ethanol [3][4]

Emission Maximum

(λem)
~500 nm Ethanol [3][4]

Molar Extinction

Coefficient (ε)
> 40,000 M⁻¹cm⁻¹ Ethanol [3][4]

Fluorescence

Quantum Yield (ΦF)
High Ethanol [3][4]

Commercial Availability
Laser-grade Coumarin 314T can be procured from a number of specialized chemical

suppliers. When purchasing, it is crucial to verify the purity and grade to ensure optimal

performance in sensitive applications.

Identified Commercial Suppliers:

LookChem: Lists Coumarin 314T and provides some of its basic chemical properties.[1]

ECHEMI (Chongqing Chemdad): Offers Coumarin 314T and includes details on its chemical

identifiers and some physical data.[2]

Experimental Applications and Protocols
Coumarin 314T is a versatile dye with applications in both laser technology and as a

fluorescent probe in biological research.

Dye Laser Applications
Due to its high fluorescence quantum yield and photostability, Coumarin 314T is an excellent

gain medium for tunable dye lasers.

Protocol for Preparation of a Coumarin 314T Dye Laser Solution:
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Solvent Selection: Ethanol is a commonly used solvent for Coumarin 314T in laser

applications due to its optical transparency in the dye's absorption and emission range and

its ability to dissolve the dye effectively.

Concentration: Prepare a stock solution of Coumarin 314T in ethanol. The optimal

concentration for laser operation typically ranges from 1 x 10⁻⁴ M to 1 x 10⁻³ M. This

concentration may need to be adjusted based on the specific laser cavity design and pump

source.

Solution Preparation:

Accurately weigh the required amount of laser-grade Coumarin 314T powder.

Dissolve the powder in a known volume of spectroscopic grade ethanol.

Use a magnetic stirrer to ensure the dye is completely dissolved.

Filter the solution through a 0.2 µm syringe filter to remove any undissolved particles that

could scatter laser light and reduce efficiency.

Dye Circulation: In a pulsed laser system, it is advisable to circulate the dye solution through

a reservoir and a dye cell using a pump. This prevents localized heating and

photodegradation of the dye, ensuring stable laser output.

Cellular Imaging Applications
The bright fluorescence of Coumarin 314T also makes it a valuable probe for fluorescence

microscopy. Its spectral properties allow for clear visualization of cellular structures.

General Protocol for Cellular Staining with a Coumarin-based Dye:

Cell Culture: Plate cells on glass-bottom dishes or coverslips suitable for microscopy and

culture them in appropriate media until they reach the desired confluency.

Probe Preparation: Prepare a stock solution of the coumarin dye (e.g., 1 mM) in a suitable

solvent like dimethyl sulfoxide (DMSO).

Staining:
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Dilute the stock solution to the final working concentration (typically in the low micromolar

range) in pre-warmed cell culture medium or a suitable buffer (e.g., PBS).

Remove the culture medium from the cells and wash them once with the buffer.

Incubate the cells with the staining solution for a specific period (e.g., 15-30 minutes) at

37°C. The optimal staining time and concentration should be determined empirically for

each cell type and experimental condition.

Washing: After incubation, remove the staining solution and wash the cells two to three times

with the buffer to remove any unbound dye.

Imaging: Mount the coverslips on a microscope slide or image the cells directly in the dish

using a fluorescence microscope equipped with appropriate filters for the coumarin dye's

excitation and emission wavelengths (e.g., excitation around 450 nm and emission detection

around 500 nm).

Workflow for Co-localization Studies in
Fluorescence Microscopy
The following diagram illustrates a typical workflow for a co-localization experiment using a

coumarin-based dye like Coumarin 314T to stain a specific cellular organelle and another

fluorescent probe for a different target.

Sample Preparation Image Acquisition Data Analysis

Culture Cells on Coverslips Stain with Coumarin 314T
(e.g., for Mitochondria)

Step 1 Stain with Second Probe
(e.g., DAPI for Nucleus)

Step 2 Wash to Remove
Unbound Dyes

Step 3
Mount Coverslip

Step 4 Acquire Image in
Coumarin Channel

Step 5 Acquire Image in
Second Probe Channel

Step 6
Merge ImagesStep 7 Analyze Co-localization

(e.g., Pearson's Coefficient)
Step 8

Interpret Results
Step 9

Click to download full resolution via product page

Caption: Workflow for a cellular co-localization study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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